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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B092310 Get Quote

Introduction
Thermogravimetric analysis (TGA) is a powerful analytical technique used to characterize the

thermal stability and decomposition of materials. This application note details the thermal

decomposition process of copper(II) tartrate hydrate, a metal-organic compound, investigated

using TGA. Understanding the thermal behavior of such compounds is critical in various fields,

including materials science, catalysis, and drug development, for determining their purity,

moisture content, and decomposition pathways. The thermal decomposition of copper(II)
tartrate hydrate proceeds in distinct stages, beginning with dehydration, followed by the

decomposition of the anhydrous salt to yield the final product.

Thermal Decomposition Pathway
The thermal decomposition of copper(II) tartrate hydrate, specifically copper(II) tartrate

trihydrate (CuC₄H₄O₆·3H₂O), occurs in a series of well-defined steps when heated in an air

atmosphere. The process commences with the loss of water molecules, followed by the

decomposition of the anhydrous copper(II) tartrate. The final residue of this thermal

decomposition is copper(II) oxide (CuO).[1]

The decomposition process can be summarized as follows:

Dehydration: The initial stage involves the removal of water of hydration.
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Decomposition of Anhydrous Salt: The subsequent stage is the decomposition of the

anhydrous copper(II) tartrate into copper(II) oxide.

A study on the thermal decomposition of copper(II) tartrate trihydrate showed that the process

occurs in three main steps. The first step is the dehydration of the trihydrate to the anhydrous

salt.[1] The second step involves the decomposition of the anhydrous salt to form copper(II)

oxide.[1] A third, minor decomposition step was observed at a much higher temperature.[1]

Data Presentation
The quantitative data for the thermal decomposition of copper(II) tartrate trihydrate is

summarized in the table below. The data includes the temperature range for each

decomposition step, the observed mass loss, and the theoretical mass loss.

Decompositio
n Step

Temperature
Range (°C)

Observed
Mass Loss (%)

Theoretical
Mass Loss (%)

Description

1 40 - 111 20 20.3

Dehydration of

CuC₄H₄O₆·3H₂O

to CuC₄H₄O₆[1]

2 220 - 280 52 51.2

Decomposition of

anhydrous salt to

copper(II)

oxide[1]

3 ~1050 4 3.8

Further

decomposition of

copper oxides[1]

Note: The molecular weight of copper(II) tartrate trihydrate is 265.66 g/mol .

Experimental Protocol
This protocol outlines the procedure for conducting a thermogravimetric analysis of copper(II)
tartrate hydrate.
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Objective: To determine the thermal stability and decomposition profile of copper(II) tartrate
hydrate.

Instrumentation: A calibrated thermogravimetric analyzer is required.

Experimental Conditions:

Sample Mass: 5-10 mg of copper(II) tartrate hydrate.

Heating Rate: A linear heating rate of 10 °C/min is recommended.[1]

Temperature Range: Ambient temperature to 1100 °C.

Atmosphere: Dry air at a constant flow rate.

Sample Pan: An inert sample pan, such as alumina or platinum.

Procedure:

Tare the TGA balance with an empty sample pan.

Accurately weigh 5-10 mg of the copper(II) tartrate hydrate sample into the tared pan.

Place the sample pan into the TGA furnace.

Purge the furnace with dry air at the specified flow rate for a sufficient time to ensure an inert

atmosphere.

Program the instrument to heat the sample from ambient temperature to 1100 °C at a

heating rate of 10 °C/min.

Record the mass loss as a function of temperature.

Analyze the resulting TGA curve to determine the onset and end temperatures of each

decomposition step and the corresponding percentage mass loss.

Visualization of the Decomposition Pathway
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The following diagram illustrates the logical progression of the thermal decomposition of

copper(II) tartrate trihydrate.

Thermal Decomposition of Copper(II) Tartrate Trihydrate

Decomposition Stages

Experimental Observations

Copper(II) Tartrate Trihydrate
(CuC4H4O6·3H2O)

Anhydrous Copper(II) Tartrate
(CuC4H4O6)

 -3H2O
(40-111 °C) [1]

Endothermic Peak
(Dehydration) [1]

Copper(II) Oxide
(CuO)

 Decomposition
(220-280 °C) [1]

Exothermic Process
(Decomposition) [1]

Further Decomposition Products

 Decomposition
(~1050 °C) [1]

Click to download full resolution via product page

Caption: Decomposition pathway of copper(II) tartrate trihydrate.

Conclusion
Thermogravimetric analysis is an effective technique for elucidating the thermal decomposition

of copper(II) tartrate hydrate. The decomposition occurs in distinct, well-separated stages,

beginning with dehydration to form the anhydrous salt, followed by the decomposition of the

anhydrous salt to yield copper(II) oxide as the primary final product. The quantitative data and

the experimental protocol provided in this application note serve as a valuable resource for

researchers and professionals working with this and similar metal-organic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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